Cas no 869067-58-3 (2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3-methylphenyl)acetamide)

• Product Name: 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3-methylphenyl)acetamide
• CAS No: 869067-58-3
• MF: C₁₃H₁₅N₅O₂S
• MW: 305.355500459671
• CID: 6098507
• PubChem ID: 7196635
• Update Time: 2025-10-31

2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3-methylphenyl)acetamide
• Acetamide, 2-[(4-amino-4,5-dihydro-6-methyl-5-oxo-1,2,4-triazin-3-yl)thio]-N-(3-methylphenyl)-
• 2-[(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]-N-(3-methylphenyl)acetamide
• 2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(3-methylphenyl)acetamide
• F1847-0023
• CHEMBL1879653
• 2-((4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(m-tolyl)acetamide
• SMR000323665
• MLS000624356
• ZINC04337898
• AB00614131-02
• HMS2725D19
• 869067-58-3
• SR-01000016924-1
• SR-01000016924
• AKOS003045832

• Inchi： 1S/C13H15N5O2S/c1-8-4-3-5-10(6-8)15-11(19)7-21-13-17-16-9(2)12(20)18(13)14/h3-6H,7,14H2,1-2H3,(H,15,19)
• InChI Key： UMKYWUYFPADIHL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1)(=O)CSC1N(N)C(=O)C(C)=NN=1

Computed Properties

• Exact Mass: 305.09464591g/mol
• Monoisotopic Mass: 305.09464591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 13.10±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3-methylphenyl)acetamide

Introduction to 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3-methylphenyl)acetamide (CAS No. 869067-58-3)

2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3-methylphenyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 869067-58-3, represents a unique structural motif that combines a triazine core with sulfanyl and acetamide functional groups. The presence of these specific chemical features makes it a promising candidate for further exploration in drug discovery and development.

The triazine ring in 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3-methylphenyl)acetamide is a key structural element that contributes to its potential biological activity. Triazines are well-known for their versatility in medicinal chemistry, often serving as scaffolds for bioactive molecules. The particular configuration of this triazine derivative, featuring an amino group at the 4-position and a methyl group at the 6-position, along with a carbonyl oxygen at the 5-position, creates a framework that is conducive to interactions with biological targets.

One of the most compelling aspects of this compound is its sulfanyl group, which is attached to the triazine core at the 2-position. Sulfanyl groups are known to enhance the solubility and bioavailability of molecules, making them more suitable for pharmaceutical applications. Additionally, the sulfanyl group can participate in various non-covalent interactions with biological targets, such as hydrogen bonding and hydrophobic interactions, thereby increasing the likelihood of binding and efficacy.

The N-(3-methylphenyl)acetamide moiety further contributes to the complexity and potential activity of 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3-methylphenyl)acetamide. Acetamides are commonly found in biologically active compounds and are known to exhibit a range of pharmacological effects. The presence of a methylphenyl group at the nitrogen atom of the acetamide provides additional opportunities for molecular recognition and interaction with biological receptors.

Recent research in the field of medicinal chemistry has highlighted the importance of multifunctional compounds that can engage multiple targets or pathways simultaneously. The structure of 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3-methylphenyl)acetamide suggests that it may possess such properties. The combination of a triazine core with sulfanyl and acetamide groups could allow this compound to interact with multiple biological targets, potentially leading to synergistic effects that enhance its therapeutic profile.

In vitro studies have begun to explore the potential biological activities of this compound. Initial experiments have shown promising results in terms of interaction with certain enzymes and receptors. For instance, preliminary data suggests that 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3-methylphenyl)acetamide may exhibit inhibitory effects on specific kinases and other enzymes involved in cellular signaling pathways. These findings are particularly intriguing given the critical role that aberrant signaling plays in various diseases.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key functional groups within the molecule. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for future modifications and derivatization efforts.

The potential applications of 2-(4-amino--6-methyl--5--oxo--4--5-dihydro--1--2--4-triazin--3--yl)sulfanyl-N-(3-methylphenyl)acetamide extend beyond traditional drug discovery. Its unique structure makes it an attractive candidate for use as an intermediate in the synthesis of more complex biologically active molecules. Additionally, its potential role as a lead compound for further optimization underscores its importance in ongoing research efforts.

The development of new pharmaceuticals relies heavily on innovative compounds like 869067--58--3. As our understanding of biological systems continues to grow, so does our need for novel molecules that can interact with these systems in meaningful ways. The combination of computational modeling and high-throughput screening technologies has accelerated the discovery process significantly over recent years.

In conclusion, 869067--58--3, with its intricate structure and promising biological profile,
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